Cas no 1199773-23-3 (5-Bromo-2-(propylthio)pyrimidine)

• Product Name: 5-Bromo-2-(propylthio)pyrimidine
• CAS No: 1199773-23-3
• MF: C₇H₉BrN₂S
• MW: 233.128759145737
• MDL: MFCD13195791
• CID: 857366
• Update Time: 2025-11-06

5-Bromo-2-(propylthio)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(propylthio)pyrimidine
• 5-bromo-2-propylsulfanylpyrimidine

• MDL： MFCD13195791
• Inchi： 1S/C7H9BrN2S/c1-2-3-11-7-9-4-6(8)5-10-7/h4-5H,2-3H2,1H3
• InChI Key： REVQSUAMCUMXGQ-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)SCCC

Computed Properties

• Exact Mass: 231.96700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 51.08000
• LogP: 2.74120

Additional information on 5-Bromo-2-(propylthio)pyrimidine

Recent Advances in the Application of 5-Bromo-2-(propylthio)pyrimidine (CAS: 1199773-23-3) in Chemical Biology and Pharmaceutical Research

5-Bromo-2-(propylthio)pyrimidine (CAS: 1199773-23-3) is a pyrimidine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have highlighted its role in modulating protein-protein interactions and its potential as a scaffold for drug discovery.

One of the most notable applications of 5-Bromo-2-(propylthio)pyrimidine is its use in the synthesis of Bruton's tyrosine kinase (BTK) inhibitors. BTK plays a critical role in B-cell receptor signaling, making it a promising target for the treatment of autoimmune diseases and B-cell malignancies. Researchers have successfully incorporated this compound into the design of novel BTK inhibitors, demonstrating improved selectivity and potency in preclinical models. These findings were recently published in the Journal of Medicinal Chemistry, underscoring the compound's potential in therapeutic development.

In addition to its role in kinase inhibitor development, 5-Bromo-2-(propylthio)pyrimidine has been explored as a building block for the synthesis of antiviral agents. A 2023 study published in Antiviral Research reported the use of this compound in the design of broad-spectrum antiviral molecules targeting RNA-dependent RNA polymerases. The study demonstrated that derivatives of 5-Bromo-2-(propylthio)pyrimidine exhibited significant inhibitory activity against several RNA viruses, including SARS-CoV-2 and influenza A virus, suggesting its potential utility in pandemic preparedness.

The compound's unique chemical properties also make it valuable in chemical biology research. Its bromine atom serves as an excellent handle for further functionalization via cross-coupling reactions, enabling the rapid generation of diverse compound libraries. Recent work published in Chemical Science has utilized 5-Bromo-2-(propylthio)pyrimidine in diversity-oriented synthesis approaches, leading to the discovery of novel chemical probes for studying protein function.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to 5-Bromo-2-(propylthio)pyrimidine production. A 2023 paper in Organic Process Research & Development described a scalable, cost-effective synthesis method that reduces the number of purification steps while maintaining high yield and purity. This development is particularly important as demand for the compound increases in both academic and industrial settings.

Looking forward, the versatility of 5-Bromo-2-(propylthio)pyrimidine (CAS: 1199773-23-3) suggests it will continue to play a significant role in drug discovery efforts. Ongoing research is exploring its application in targeted protein degradation strategies and as a component of PROTAC molecules. The compound's ability to serve as a versatile scaffold while maintaining favorable drug-like properties positions it as a valuable tool for medicinal chemists working across multiple therapeutic areas.